Cas no 957061-18-6 ((4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid)
(4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid
- [4-(2-pyrazol-1-ylethoxy)phenyl]boronic acid
- 4-(2-(1H-Pyrazol-1-yl)ethoxy)phenylboronic acid
- OR6109
- BS-22528
- (4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronicacid
- MFCD09258754
- CS-0175284
- SCHEMBL12260305
- {4-[2-(1H-Pyrazol-1-yl)ethoxy]phenyl}boronic acid
- 4-[2-(1H-Pyrazol-1-yl)ethoxy]benzeneboronic acid
- DTXSID10657362
- AKOS005966046
- 4-(2-(1H-Pyrazol-1-yl)ethoxy)phenylboronic acid, AldrichCPR
- 957061-18-6
- DB-348520
-
- MDL: MFCD09258754
- Inchi: 1S/C11H13BN2O3/c15-12(16)10-2-4-11(5-3-10)17-9-8-14-7-1-6-13-14/h1-7,15-16H,8-9H2
- InChI Key: VRRYQSUOVORFOD-UHFFFAOYSA-N
- SMILES: O(C1C=CC(B(O)O)=CC=1)CCN1C=CC=N1
Computed Properties
- Exact Mass: 232.10200
- Monoisotopic Mass: 232.1019224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- PSA: 67.51000
- LogP: -0.35810
(4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P847093-10mg |
4-(2-(1H-Pyrazol-1-yl)ethoxy)phenylboronic Acid |
957061-18-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P847093-50mg |
4-(2-(1H-Pyrazol-1-yl)ethoxy)phenylboronic Acid |
957061-18-6 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P847093-100mg |
4-(2-(1H-Pyrazol-1-yl)ethoxy)phenylboronic Acid |
957061-18-6 | 100mg |
$ 210.00 | 2022-06-03 | ||
| Chemenu | CM134816-1g |
(4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid |
957061-18-6 | 95% | 1g |
$702 | 2024-07-18 | |
| Apollo Scientific | OR6109-250mg |
4-[2-(1H-Pyrazol-1-yl)ethoxy]benzeneboronic acid |
957061-18-6 | 96% | 250mg |
£170.00 | 2024-07-28 | |
| Apollo Scientific | OR6109-1g |
4-[2-(1H-Pyrazol-1-yl)ethoxy]benzeneboronic acid |
957061-18-6 | 96% | 1g |
£540.00 | 2024-07-28 | |
| abcr | AB247303-250 mg |
4-[2-(1H-Pyrazol-1-yl)ethoxy]benzeneboronic acid; 96% |
957061-18-6 | 250mg |
€314.00 | 2023-04-27 | ||
| abcr | AB247303-1 g |
4-[2-(1H-Pyrazol-1-yl)ethoxy]benzeneboronic acid; 96% |
957061-18-6 | 1g |
€892.00 | 2023-04-27 | ||
| Matrix Scientific | 092761-250mg |
(4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid, 95+% |
957061-18-6 | 95+% | 250mg |
$591.00 | 2023-09-10 | |
| Matrix Scientific | 092761-1g |
(4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid, 95+% |
957061-18-6 | 95+% | 1g |
$1311.00 | 2023-09-10 |
(4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on (4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid
Comprehensive Overview of (4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid (CAS No. 957061-18-6)
(4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid (CAS No. 957061-18-6) is a boronic acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique pyrazole and boronic acid functional groups, serves as a versatile building block for the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a phenylboronic acid moiety with a pyrazole-containing side chain, enables it to participate in various cross-coupling reactions, making it invaluable in modern synthetic chemistry.
The growing interest in (4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid is driven by its applications in Suzuki-Miyaura coupling, a widely used method for forming carbon-carbon bonds. Researchers and pharmaceutical companies are increasingly exploring this compound for its potential in designing targeted therapies and small molecule inhibitors. With the rise of precision medicine and personalized healthcare, boronic acid derivatives like this one are being investigated for their ability to interact with biological targets, such as enzymes and receptors, with high specificity.
In addition to its pharmaceutical applications, (4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid is also relevant in the development of functional materials. Its boronic acid group can form reversible covalent bonds with diols, making it useful in the design of sensors and smart materials that respond to environmental changes. This property has sparked interest in areas like glucose sensing and drug delivery systems, where responsive materials are in high demand.
From an industrial perspective, the synthesis and scalability of 957061-18-6 are critical topics. Recent advancements in green chemistry and catalytic processes have improved the efficiency of producing boronic acid derivatives, reducing waste and energy consumption. Companies specializing in fine chemicals and custom synthesis are actively optimizing protocols to meet the growing demand for high-purity (4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid.
For researchers and professionals seeking reliable data on this compound, understanding its physicochemical properties, stability, and handling requirements is essential. The compound's solubility, melting point, and reactivity profile are frequently searched topics, reflecting the need for detailed technical information. Additionally, its compatibility with various reaction conditions and catalysts is a subject of ongoing study, particularly in the context of heterocyclic chemistry.
The future of (4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid looks promising, with potential breakthroughs in drug discovery and material science. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in innovations across multiple industries. Whether you're a chemist, a materials scientist, or a pharmaceutical researcher, staying updated on the latest developments related to CAS No. 957061-18-6 is crucial for leveraging its full potential.
957061-18-6 ((4-(2-(1H-Pyrazol-1-yl)ethoxy)phenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)